(E)-2-Cyano-3-(4-nitrophenyl)-N-[(1R)-1-phenylethyl]prop-2-enamide

• CAS No.: 857064-42-7
• Product Name: (E)-2-Cyano-3-(4-nitrophenyl)-N-[(1R)-1-phenylethyl]prop-2-enamide
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol
• IUPAC Name: (E)-2-cyano-3-(4-nitrophenyl)-N-[(1R)-1-phenylethyl]prop-2-enamide
• Standard InChI: InChI=1S/C18H15N3O3/c1-13(15-5-3-2-4-6-15)20-18(22)16(12-19)11-14-7-9-17(10-8-14)21(23)24/h2-11,13H,1H3,(H,20,22)/b16-11+/t13-/m1/s1
• Standard InChIKey: RYYNDHCHTCVQJH-KWWJGWKXSA-N
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)NC(=O)/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/C#N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N
• Appearance: Solid powder
• Description: WP-1034 is a novel Jak-Stat inhibitor, which is active against AML blasts. WP-1034 effectively inhibited proliferation of OCIM2 cells and fresh AML samples. WP-1034 caused cell cycle arrest of OCIM2 cells in sub-Go phase. WP-1034 induced apoptosis of OCIM2 cells and that induction of apoptosis involved cleavage of caspase 3 and the DNA repair enzyme poly (adenosine diphosphate [ADP]-ribose) polymerase (PARP).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: WP1034; WP-1034; WP 1034
• Reference: 1: Faderl S, Ferrajoli A, Harris D, Van Q, Priebe W, Estrov Z. WP-1034, a novel JAK-STAT inhibitor, with proapoptotic and antileukemic activity in acute myeloid leukemia (AML). Anticancer Res. 2005 May-Jun;25(3B):1841-50. PubMed PMID: 16158916.
• PubChem Compound: 1525283
• Last Modified: Nov 11 2021